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Compound of Interest

Compound Name: H-Asp-OtBu

Cat. No.: B555061

This guide provides immediate and essential safety protocols, handling procedures, and
disposal plans for H-Asp(OtBu)-OH (L-Aspartic acid B-tert-butyl ester) and its common salt, H-
Asp(OtBu)-OtBu HCI. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Safety Data

While H-Asp-OtBu is not classified as a hazardous substance under OSHA's Hazard
Communication Standard (29 CFR 1910.1200), it is crucial to handle it with care to avoid
potential irritation and environmental contamination.[1][2] The primary risks are associated with
inhalation of dust, and skin or eye contact.[3]

Quantitative Safety Data Summary:

The safety profile, according to the National Fire Protection Association (NFPA) 704 standard,
is summarized below.
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Hazard Rating Description

Poses no immediate health

Health 0
hazard.[1][4]
. Will not burn under typical fire
Flammability 0 -
conditions.[1][4]
Normally stable, even under
Reactivity 0 fire exposure, and not reactive

with water.[1][4]

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following personal protective
equipment should be worn when handling H-Asp-OtBu.

Eye and Face Protection: Safety glasses with side shields conforming to EN166 or NIOSH-
approved goggles are required to protect against dust particles and splashes.[5][6] For
operations with a high risk of splashing, a face shield should be used in conjunction with

goggles.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1][6]
Gloves should be inspected before use and disposed of properly after handling the material.

[5]

Body Protection: A laboratory coat is mandatory.[1][6] For larger quantities or when
generating dust, a disposable gown or impervious clothing may be necessary.[5]

Respiratory Protection: While generally not required in a well-ventilated area, if dust is
generated, a NIOSH-approved N95 or higher-rated respirator should be used.[7]

Operational Protocols: Handling and Storage
Handling:

o Ventilation: Always handle H-Asp-OtBu in a well-ventilated area, preferably within a
chemical fume hood to minimize dust inhalation.[1][4]
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e Avoid Dust Formation: Take care to avoid the formation and dispersion of dust and aerosols
during weighing and transfer.[1][4][5]

e Hygiene: Wash hands thoroughly after handling the compound, and before eating, drinking,
or smoking.[3]

Storage:
o Container: Keep the container tightly closed in a dry and cool place.[3][5]

o Temperature: For long-term storage, it is recommended to store the compound at
temperatures not exceeding 5°C (41°F).[3]

o Incompatibilities: Store away from strong oxidizing agents.[3]

Spill and Emergency Procedures

Small Spills:

 Isolate the Area: Cordon off the area to prevent further contamination.

o Personal Protection: Ensure appropriate PPE is worn before cleaning the spill.

o Containment: Use appropriate tools to gently sweep or shovel the spilled solid material into a
designated and labeled waste container.[1][3] Avoid methods that generate dust.[1]

o Decontamination: Clean the spill area with soap and water.

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.[4]

Skin Contact: Wash the affected area with soap and plenty of water.[3][4]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes.[4][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][4]

In all cases of significant exposure, consult a physician.[5]
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Disposal Plan

Discharge of H-Asp-OtBu into the environment must be avoided.[1][5]

Step-by-Step Disposal Protocol:

Collection: Carefully collect unused or waste material in a suitable, clearly labeled, and
closed container.[1]

o Waste Stream: While not federally regulated as hazardous, it should be disposed of as
chemical waste.[1]

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[1] Do not let the chemical enter drains.[1]

o Empty Containers: Thoroughly empty and rinse containers. The rinsate should be collected
as chemical waste. Once clean, deface the label before recycling or disposal.[8]

Experimental Workflow: General Laboratory Use

Below is a general workflow for the use of H-Asp-OtBu in a laboratory setting.
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Caption: General workflow for laboratory use of H-Asp-OtBu.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b555061?utm_src=pdf-body-img
https://www.benchchem.com/product/b555061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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